Cas no 2171980-44-0 (3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid)

• Product Name: 3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid
• CAS No: 2171980-44-0
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5893078
• PubChem ID: 165806678
• Update Time: 2025-06-09

3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid
• 2171980-44-0
• 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[6.1.0]nonane-9-carboxylic acid
• EN300-1277827

• Inchi： 1S/C24H25NO4/c26-23(27)22-19-11-5-6-12-25(13-20(19)22)24(28)29-14-21-17-9-3-1-7-15(17)16-8-2-4-10-18(16)21/h1-4,7-10,19-22H,5-6,11-14H2,(H,26,27)
• InChI Key： REOFSUPYEFRMJH-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCCCC21)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid

Research Briefing on 3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[3.1.0]nonane-9-carboxylic acid (CAS: 2171980-44-0)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[3.1.0]nonane-9-carboxylic acid (CAS: 2171980-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, is a critical intermediate in peptide synthesis and drug discovery. Its unique structural properties, including the strained azabicyclo[3.1.0]nonane scaffold, make it a valuable building block for the development of novel therapeutics and bioactive molecules.

Recent studies have focused on the synthetic optimization and applications of this compound. A 2023 publication in Organic Letters detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in scalability. The methodology employs a stereoselective cyclopropanation followed by Fmoc-protection, achieving >90% purity as confirmed by HPLC and NMR. This advancement is particularly relevant for industrial-scale production of peptide-based drugs.

In pharmacological research, this compound has shown promise as a constrained scaffold for GPCR-targeted drug design. Molecular docking simulations (Journal of Medicinal Chemistry, 2024) demonstrate its ability to mimic β-turn structures in peptide ligands, with specific affinity for neuropeptide Y receptors. These findings suggest potential applications in metabolic disorder therapeutics, though in vivo validation studies are ongoing.

The compound's stability profile has been extensively characterized in a recent ACS Chemical Biology study (2024), revealing exceptional resistance to enzymatic degradation compared to linear analogs. This property, attributed to the rigid bicyclic framework, makes it particularly valuable for developing orally bioavailable peptide therapeutics. Accelerated stability testing under various pH conditions showed <5% degradation after 30 days at 25°C.

Emerging applications in radiopharmaceuticals have also been reported. The carboxylic acid moiety allows for straightforward conjugation with chelating agents, as demonstrated in a 2024 Nuclear Medicine and Biology paper describing ⁶⁸Ga-labeled derivatives for PET imaging. The compact bicyclic structure contributes to favorable pharmacokinetics, with preclinical studies showing rapid clearance from non-target tissues.

Future research directions include exploration of its utility in stapled peptide therapeutics and as a scaffold for fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for oncology and CNS targets. The continued investigation of 2171980-44-0 and its analogs represents an important area of innovation in medicinal chemistry and peptide therapeutics.